Development of porous and antimicrobial CTS–PEG–HAP–ZnO nano-composites for bone tissue engineering†
RSC Advances Pub Date: 2015-11-02 DOI: 10.1039/C5RA16755H
Abstract
Herein, we have developed hybrid nanocomposites of chitosan, poly(ethylene glycol) and nano-hydroxyapatite–zinc oxide with interconnected macroporous structures for bone tissue engineering. These nanocomposites were characterized using different spectroscopic and analytical techniques. The percentage of porosity and the tensile strength of these materials were found to be similar to that of human cancellous bone. Moreover, these hybrid materials exhibited bio-degradability, a neutral pH (7.4) and erythrocyte compatibility. The addition of nano-hydroxyapatite–zinc oxide into the nanocomposites increased the antimicrobial activity and protein adsorption ability. The water uptake ability was found to increase with increasing the proportion of poly(ethylene glycol). Finally, osteoblast-like MG-63 cells were grown, attached and proliferated with these nanocomposites without them having any negative effect and the nanocomposites showed good cytocompatibility.
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